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Compound of Interest

Compound Name: 2-Methyl-4-phenyl thiazole

Cat. No.: B155899 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthesis pathways for

2-methyl-4-phenylthiazole, a heterocyclic compound of significant interest in medicinal

chemistry and drug development. This document details the prevalent Hantzsch thiazole

synthesis and its variations, offering detailed experimental protocols, comparative quantitative

data, and visual diagrams of the reaction mechanisms and workflows.

Core Synthesis Pathway: The Hantzsch Thiazole
Synthesis
The most common and direct route to synthesizing 2-methyl-4-phenylthiazole is the Hantzsch

thiazole synthesis. This method involves the condensation reaction between an α-haloketone

and a thioamide.[1][2] For the specific synthesis of 2-methyl-4-phenylthiazole, the reactants are

phenacyl bromide (an α-haloketone) and thioacetamide (a thioamide).[3]

The reaction proceeds through the initial formation of a thiouronium salt intermediate, followed

by an intramolecular cyclization and subsequent dehydration to yield the aromatic thiazole ring.

[1]

Reaction Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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